Cas no 157688-27-2 (6-Nitro-1H-benzimidazole-2-acetic acid ethylester)

• Product Name: 6-Nitro-1H-benzimidazole-2-acetic acid ethylester
• CAS No: 157688-27-2
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 65478
• PubChem ID: 53754201
• Update Time: 2025-06-13

6-Nitro-1H-benzimidazole-2-acetic acid ethylester Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1H-benzimidazole-2-acetic acid ethyl ester
• 1H-Benzimidazole-2-carboxylic acid,5-nitro-,ethyl ester,3-oxide
• ethyl 5-nitro-1H-benzimidazole-2-carboxylate 3-oxide
• ethyl 5-nitrobenzimidazole-2-acetate
• SCHEMBL7353785
• FT-0769047
• Ethyl 2-(6-nitro-1H-benzo[d]imidazol-2-yl)acetate
• 157688-27-2
• ethyl 2-(6-nitro-1H-benzimidazol-2-yl)acetate
• DDGNMYWCSRXDNM-UHFFFAOYSA-N
• 6-Nitro-1H-benzimidazole-2-acetic acid ethylester

• Inchi： 1S/C11H11N3O4/c1-2-18-11(15)6-10-12-8-4-3-7(14(16)17)5-9(8)13-10/h3-5H,2,6H2,1H3,(H,12,13)
• InChI Key： DDGNMYWCSRXDNM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=NC2C=CC(=CC=2N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 249.07500
• Monoisotopic Mass: 249.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.414
• PSA: 100.80000
• LogP: 2.09990

Additional information on 6-Nitro-1H-benzimidazole-2-acetic acid ethylester

Introduction to 6-Nitro-1H-benzimidazole-2-acetic acid ethylester (CAS No. 157688-27-2) and Its Emerging Applications in Chemical Biology

6-Nitro-1H-benzimidazole-2-acetic acid ethylester, identified by the Chemical Abstracts Service Number (CAS No.) 157688-27-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzimidazole class, a structural motif renowned for its broad spectrum of biological activities. The nitro and ester functional groups present in its molecular structure contribute to its unique reactivity and potential utility in drug discovery and molecular probes.

The benzimidazole core is a privileged scaffold in medicinal chemistry, exhibiting diverse pharmacological properties ranging from antiviral and anticancer effects to antimicrobial and anti-inflammatory activities. The introduction of a nitro group at the 6-position of the benzimidazole ring enhances its electronic properties, making it a versatile intermediate for further chemical modifications. Additionally, the presence of an ethyl ester on the acetic acid side chain introduces further modularity, allowing for facile derivatization to explore novel bioactivities.

In recent years, 6-Nitro-1H-benzimidazole-2-acetic acid ethylester has been explored as a key intermediate in the synthesis of biologically active molecules. Its nitro group can be readily reduced to an amine, enabling the construction of more complex structures such as Schiff bases or heterocyclic derivatives. These modifications have led to the development of compounds with enhanced binding affinity to target proteins, making them promising candidates for therapeutic intervention.

One of the most compelling applications of this compound lies in its role as a precursor for kinase inhibitors. Benzimidazole derivatives have been extensively studied for their ability to modulate kinases, which are critical enzymes involved in cell signaling pathways. The nitro group in 6-Nitro-1H-benzimidazole-2-acetic acid ethylester serves as a handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific kinase targets. For instance, recent studies have demonstrated its utility in generating inhibitors of cyclin-dependent kinases (CDKs), which play a pivotal role in cell cycle regulation and are implicated in various cancers.

Another area where this compound has shown promise is in the development of fluorescent probes for biological imaging. The nitro group can be used to tune the absorption and emission properties of benzimidazole derivatives, making them suitable for Förster resonance energy transfer (FRET) or fluorescence quenching assays. Such probes are invaluable tools for studying protein-protein interactions and metabolic pathways in living cells. The ethyl ester moiety also provides a site for conjugation with fluorophores or other biomolecules, enhancing the probe’s functionality.

The pharmaceutical industry has also leveraged 6-Nitro-1H-benzimidazole-2-acetic acid ethylester as a building block for novel drug candidates. Its structural framework allows for rapid screening against various disease targets, including infectious diseases and neurodegenerative disorders. For example, researchers have utilized this compound to synthesize derivatives with antiviral properties, targeting enzymes essential for viral replication. The versatility of its functional groups enables chemists to explore multiple chemical space dimensions, increasing the likelihood of identifying lead compounds with optimal pharmacokinetic profiles.

Advances in computational chemistry have further accelerated the discovery process involving 6-Nitro-1H-benzimidazole-2-acetic acid ethylester. Molecular docking simulations and virtual screening techniques have been employed to predict binding affinities and optimize molecular structures before experimental synthesis. These computational approaches have significantly reduced the time and cost associated with hit identification, enabling more efficient drug development pipelines.

In conclusion, 6-Nitro-1H-benzimidazole-2-acetic acid ethylester (CAS No. 157688-27-2) represents a valuable asset in modern chemical biology research. Its unique structural features and reactivity make it an excellent candidate for synthesizing biologically active molecules with potential therapeutic applications. As research continues to uncover new ways to exploit its chemical properties, this compound is poised to play an increasingly important role in drug discovery and molecular imaging.